Cas no 2104976-60-3 (N-cyclohexyl-1H-indol-2-amine)

• Product Name: N-cyclohexyl-1H-indol-2-amine
• CAS No: 2104976-60-3
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6199796
• PubChem ID: 66757691
• Update Time: 2025-10-28

N-cyclohexyl-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1H-indol-2-amine
• SCHEMBL651959
• 2104976-60-3
• EN300-1275161

• Inchi： 1S/C14H18N2/c1-2-7-12(8-3-1)15-14-10-11-6-4-5-9-13(11)16-14/h4-6,9-10,12,15-16H,1-3,7-8H2
• InChI Key： XEQICFAPISGJTR-UHFFFAOYSA-N
• SMILES： N(C1=CC2C=CC=CC=2N1)C1CCCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27.8Ų

Additional information on N-cyclohexyl-1H-indol-2-amine

N-cyclohexyl-1H-indol-2-amine (CAS No. 2104976-60-3): A Comprehensive Overview

N-cyclohexyl-1H-indol-2-amine (CAS No. 2104976-60-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique indole-amine structure, serves as a versatile building block for synthesizing more complex molecules. Its cyclohexyl substituent enhances its stability and solubility, making it a valuable intermediate in various industrial applications.

The growing interest in N-cyclohexyl-1H-indol-2-amine derivatives is driven by their potential in drug discovery and development. Researchers are particularly intrigued by its role in modulating biological pathways, which could lead to breakthroughs in treating neurological disorders and metabolic diseases. The compound's indole core is a common motif in many pharmaceuticals, highlighting its importance in modern therapeutics.

In material science, N-cyclohexyl-1H-indol-2-amine is explored for its potential in creating advanced polymers and coatings. Its ability to form stable complexes with metals opens doors for applications in catalysis and nanotechnology. The compound's thermal stability and electronic properties make it a candidate for developing next-generation organic semiconductors, aligning with the global push for sustainable and efficient materials.

From an industrial perspective, the demand for high-purity N-cyclohexyl-1H-indol-2-amine is on the rise, driven by its use in specialty chemicals and fine chemical synthesis. Manufacturers are focusing on optimizing production processes to meet the stringent quality standards required by pharmaceutical and agrochemical industries. The compound's scalability and cost-effectiveness further enhance its commercial viability.

Environmental and safety considerations are also paramount when working with N-cyclohexyl-1H-indol-2-amine. While it is not classified as hazardous, proper handling and storage protocols must be followed to ensure workplace safety. Researchers emphasize the importance of using eco-friendly synthesis methods to minimize environmental impact, reflecting the broader industry trend toward green chemistry.

The future of N-cyclohexyl-1H-indol-2-amine research looks promising, with ongoing studies exploring its potential in novel therapeutic agents and functional materials. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in health and technology. Its versatility and adaptability make it a cornerstone in the ever-evolving landscape of chemical innovation.